Cas no 88938-20-9 (2,5-Octadien-4-one, 2,5,6-trimethyl-)

• Product Name: 2,5-Octadien-4-one, 2,5,6-trimethyl-
• CAS No: 88938-20-9
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 619253
• PubChem ID: 71320761
• Update Time: 2025-04-19

2,5-Octadien-4-one, 2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,5-Octadien-4-one, 2,5,6-trimethyl-
• 2,5,6-trimethylocta-2,5-dien-4-one
• DTXSID70750641
• 88938-20-9

• Inchi： 1S/C11H18O/c1-6-9(4)10(5)11(12)7-8(2)3/h7H,6H2,1-5H3
• InChI Key： UPOYRTYNWBPVRS-UHFFFAOYSA-N
• SMILES： O=C(/C=C(\C)/C)C(C)=C(C)CC

Computed Properties

• Exact Mass: 166.135765193g/mol
• Monoisotopic Mass: 166.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų